![molecular formula C20H14F2N4O B2905338 2,6-difluoro-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)benzamide CAS No. 862810-34-2](/img/structure/B2905338.png)
2,6-difluoro-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)benzamide
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Overview
Description
This compound belongs to the class of organic compounds known as aryl-phenylketones . These are aromatic compounds containing a ketone substituted by one aryl group, and a phenyl group .
Synthesis Analysis
The synthesis of such compounds often involves complex chemical reactions. For instance, the synthesis of imidazo[1,2-a]pyridines has been reported to be possible under solvent- and catalyst-free conditions .Molecular Structure Analysis
The molecular structure of this compound is quite complex. It has been suggested that space-filling models imply the helical distortion is induced by steric repulsion between the quinolyl C 8–H groups on each ligand, and the pyridyl ring of the other ligand in the molecule .Chemical Reactions Analysis
The chemical reactions involving this compound can be quite diverse. For instance, the chemodivergent synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1 has been reported .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are influenced by its molecular structure. For instance, the steric repulsion between the quinolyl C 8–H groups on each ligand, and the pyridyl ring of the other ligand in the molecule, can induce a helical distortion .Scientific Research Applications
The compound 2,6-difluoro-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methylphenyl)benzamide has several scientific research applications due to its structural characteristics and biological activity. Here is a comprehensive analysis focusing on six unique applications:
Medicinal Chemistry: Drug Prejudice Scaffold
The imidazo[1,2-a]pyrimidin moiety is recognized as a “drug prejudice” scaffold in medicinal chemistry. This structure is often used in the design of new drugs due to its wide range of applications, particularly for its potential therapeutic properties .
Material Science: Structural Character
In material science, the structural character of imidazo[1,2-a]pyrimidin derivatives is leveraged for the development of new materials. The unique properties of these compounds can lead to advancements in various applications, including electronics and photonics .
Anticancer Activity: PI3Kα Inhibition
Some derivatives of imidazo[1,2-a]pyrimidin have shown potent anticancer activity by inhibiting PI3Kα, a protein kinase involved in cell growth and proliferation. These compounds have been evaluated for their cytotoxic activity against cancer cell lines, showing promising results .
Synthesis Strategies: Chemical Reactions
The synthesis of imidazo[1,2-a]pyrimidin derivatives employs various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. These methods are crucial for creating the compound for its diverse applications .
Biological Evaluation: Anticancer Agents
Novel amide-functionalized imidazo[1,2-a]pyrimidin derivatives have been synthesized and evaluated as anticancer agents. These compounds have been tested for their efficacy in inhibiting the growth of tumor cells, with some showing submicromolar inhibitory activity .
Pharmacophoric Features: Anticancer Drug Design
The biaryl pharmacophore, which is a major structural component of imidazo[1,2-a]pyrimidin derivatives, is crucial for biological activity. This feature has been utilized in the design and synthesis of new anticancer drugs, inspired by natural and synthetic compounds with similar structures .
Future Directions
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazo[1,2-a]pyridines, have been described as cyclin-dependent kinase (cdk) inhibitors , calcium channel blockers , and GABA A receptor modulators . These targets play crucial roles in cell cycle regulation, neuronal signaling, and neurotransmission, respectively.
Mode of Action
Based on its structural similarity to imidazo[1,2-a]pyridines, it can be hypothesized that it may interact with its targets by forming covalent bonds . This interaction could lead to the inhibition or modulation of the target’s function, resulting in therapeutic effects.
Biochemical Pathways
If it acts as a cdk inhibitor like other imidazo[1,2-a]pyridines , it could affect cell cycle regulation pathways. This could lead to the inhibition of cell proliferation, which is a key factor in the development and progression of cancer .
Pharmacokinetics
The synthesis of similar compounds has been described, indicating that they can be reasonably fast, very clean, high yielding, and environmentally benign .
Result of Action
If it acts similarly to other imidazo[1,2-a]pyridines, it could exhibit diverse bioactivity, including antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties .
properties
IUPAC Name |
2,6-difluoro-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14F2N4O/c1-12-6-7-13(17-11-26-9-3-8-23-20(26)25-17)10-16(12)24-19(27)18-14(21)4-2-5-15(18)22/h2-11H,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEVOPNVMLHKKTE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CN3C=CC=NC3=N2)NC(=O)C4=C(C=CC=C4F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14F2N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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